Cas no 2680710-58-9 (4-(2,2,2-trifluoro-N-methylacetamido)pyrimidine-2-carboxylic acid)

• Product Name: 4-(2,2,2-trifluoro-N-methylacetamido)pyrimidine-2-carboxylic acid
• CAS No: 2680710-58-9
• MF: C₈H₆F₃N₃O₃
• MW: 249.146751880646
• CID: 5648794
• PubChem ID: 165907912
• Update Time: 2025-05-20

4-(2,2,2-trifluoro-N-methylacetamido)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680710-58-9
• 4-(2,2,2-trifluoro-N-methylacetamido)pyrimidine-2-carboxylic acid
• EN300-28278311

• Inchi： 1S/C8H6F3N3O3/c1-14(7(17)8(9,10)11)4-2-3-12-5(13-4)6(15)16/h2-3H,1H3,(H,15,16)
• InChI Key： IPGUCISQJBMFHM-UHFFFAOYSA-N
• SMILES： FC(C(N(C)C1C=CN=C(C(=O)O)N=1)=O)(F)F

Computed Properties

• Exact Mass: 249.03612555g/mol
• Monoisotopic Mass: 249.03612555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.4Ų

Additional information on 4-(2,2,2-trifluoro-N-methylacetamido)pyrimidine-2-carboxylic acid

Introduction to 4-(2,2,2-trifluoro-N-methylacetamido)pyrimidine-2-carboxylic acid (CAS No. 2680710-58-9)

4-(2,2,2-trifluoro-N-methylacetamido)pyrimidine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680710-58-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, particularly the presence of a trifluoromethyl group and an acetamido moiety, contribute to its unique chemical properties and biological interactions.

The trifluoromethyl group (–CF₃) is a key structural element in many bioactive molecules, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In the context of 4-(2,2,2-trifluoro-N-methylacetamido)pyrimidine-2-carboxylic acid, this group likely plays a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic profiles. Additionally, the acetamido functional group (–NHCOCH₃) introduces a polar amide bond, which can influence solubility and interactions with biological macromolecules such as proteins and enzymes.

Pyrimidine derivatives are extensively studied due to their resemblance to nucleic acid bases (adenine, guanine, cytosine, thymine), making them valuable scaffolds for developing drugs targeting DNA replication, transcription, and repair mechanisms. The incorporation of modifications like the trifluoromethyl-N-methylacetamido moiety into pyrimidine structures can lead to novel compounds with enhanced therapeutic efficacy and reduced side effects. Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of such modified pyrimidines as potential candidates for drug discovery.

Current research in medicinal chemistry has highlighted the importance of 4-(2,2,2-trifluoro-N-methylacetamido)pyrimidine-2-carboxylic acid as a building block for designing inhibitors targeting various enzymes involved in cancer metabolism and signal transduction pathways. For instance, studies have demonstrated that pyrimidine-based compounds can interact with kinases and other enzymes implicated in tumor growth and progression. The trifluoromethyl group, in particular, has been shown to improve binding affinity by increasing hydrophobic interactions with protein targets. This has led to the development of several lead compounds that are being evaluated in preclinical studies for their antitumor activity.

The acetamido substituent in this compound may also contribute to its bioactivity by modulating enzyme conformation or by serving as a hydrogen bond acceptor or donor in protein-ligand interactions. The combination of these structural features makes 4-(2,2,2-trifluoro-N-methylacetamido)pyrimidine-2-carboxylic acid a versatile intermediate for synthesizing more complex molecules with tailored pharmacological properties. Researchers are exploring its utility in developing treatments for inflammatory diseases, infectious disorders, and neurodegenerative conditions where pyrimidine derivatives have shown promise.

In terms of synthetic chemistry, the preparation of 4-(2,2,2-trifluoro-N-methylacetamido)pyrimidine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the functionalization of a pyrimidine core followed by the introduction of the trifluoromethyl group and the acetamido moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks efficiently.

The pharmacological evaluation of this compound has revealed intriguing insights into its mechanism of action. Preliminary studies suggest that it may inhibit specific enzymes by competing with natural substrates or by inducing conformational changes that alter enzyme activity. The presence of both the trifluoromethyl group and the acetamido substituent appears to enhance its binding affinity to target proteins compared to simpler pyrimidine derivatives. This has prompted further investigation into its potential as a therapeutic agent.

One notable application of derivatives similar to 4-(2,2,2-trifluoro-N-methylacetamido)pyrimidine-2-carboxylic acid is in the development of antiviral drugs. Pyrimidine-based molecules have been effective against viruses such as influenza and hepatitis C by inhibiting viral polymerases or other essential viral enzymes. The unique structural features of this compound make it a promising candidate for designing next-generation antiviral agents with improved efficacy and reduced resistance profiles.

The chemical stability of 4-(2,2,2-trifluoro-N-methylacetamido)pyrimidine-2-carboxylic acid is another critical aspect that influences its suitability for pharmaceutical applications. The trifluoromethyl group, while enhancing bioactivity, also contributes to metabolic stability by resisting degradation under physiological conditions. Additionally, the acetamido moiety helps maintain solubility in aqueous environments during formulation processes. These properties make it an attractive candidate for further development into a drug product.

In conclusion,4-(2,2,2-trifluoro-N-methylacetamido)pyrimidine-2-carboxylic acid (CAS No. 2680710-58-9) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its synthesis involves sophisticated organic transformations that highlight the ingenuity of modern chemical synthesis techniques. Ongoing research continues to uncover new therapeutic applications for this compound and its derivatives across various disease areas including oncology,infectious diseases,and neurology. As our understanding of molecular interactions deepens,4-(trifluoromethyl-Nmethylacetamido)pyrimidine-carboxylic acid will undoubtedly play a pivotal role in shaping future drug development strategies.